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Compound of Interest

Compound Name: Roxithromycin-d7

Cat. No.: B15140238 Get Quote

This guide provides comprehensive safety data and handling guidelines for Roxithromycin-
d7, tailored for researchers, scientists, and professionals in drug development. The information

presented is synthesized from available safety data sheets for Roxithromycin and product

information for its deuterated analog, Roxithromycin-d7. Given their structural similarity, the

safety precautions for Roxithromycin are considered applicable to Roxithromycin-d7,

especially in the small quantities used for research.

Section 1: Chemical and Physical Properties
Roxithromycin-d7 is a stable, isotopically labeled form of Roxithromycin, a macrolide

antibiotic. It is primarily used as an internal standard in analytical and pharmacokinetic studies

to ensure accurate quantification.[1]
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Property Roxithromycin Roxithromycin-d7 Reference

Molecular Formula C41H76N2O15 C41H69D7N2O15 [2][3]

Molecular Weight 837.05 g/mol 844.09 g/mol [2][3]

Appearance
White to Off-White

Solid

White to Off-White

Solid
[4]

Storage Temperature 2-8°C Refrigerator -20°C [4][5]

Flash Point > 110 °C / > 230 °F No data available [2]

Solubility
No information

available
No data available [2]

Section 2: Toxicological Information
The toxicological properties of Roxithromycin-d7 have not been fully investigated. The data

presented below is for the parent compound, Roxithromycin, and should be considered

relevant for risk assessment.

Hazard Profile Data Reference

Acute Oral Toxicity (LD50) 830 mg/kg (Rat) [2]

GHS Classification
Acute Toxicity, Oral (Category

4)
[6][7]

Hazard Statement H302: Harmful if swallowed [6][7]

Potential Health Effects

May cause gastrointestinal

irritation, vomiting, diarrhea,

nausea, and abdominal pain.

Allergic reactions may occur in

sensitive individuals.

[8]

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, ACGIH, or OSHA.
[2]
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Experimental Protocols: Detailed experimental methodologies for the cited toxicological data,

such as the specific protocol for the LD50 study in rats, are not provided in the available safety

data sheets. This level of detail is typically found in dedicated toxicology reports or primary

scientific literature.

Section 3: Handling and Personal Protective
Equipment (PPE)
Proper handling and the use of personal protective equipment are crucial to minimize exposure

and ensure laboratory safety.
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Precautionary Measure Guideline Reference

Ventilation

Ensure adequate ventilation,

especially in confined areas.

Use with local exhaust

ventilation.

[2][9]

Eye/Face Protection

Use tight-sealing safety

goggles or a face shield.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.

[2][9]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Handle with

chemically resistant gloves.

[2][9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[2]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Wash contaminated

clothing before reuse.

[2][9]

Section 4: Stability and Reactivity
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Condition Information Reference

Reactivity
None known under normal

processing.
[2]

Chemical Stability
Stable under recommended

storage conditions.
[2]

Conditions to Avoid
Incompatible products, excess

heat, and dust formation.
[2]

Incompatible Materials
Strong acids, bases, and

oxidizing agents.
[2]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx).

[2]

Section 5: First Aid and Accidental Release
Measures
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Situation Response Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[2]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[2]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Call a poison

center or doctor if you feel

unwell.

[2][7]

Accidental Release

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

Ensure adequate ventilation.

[2]

Section 6: Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a chemical

compound like Roxithromycin-d7 in a laboratory setting.
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Receiving and Storage

Experiment Preparation

Experimental Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Log into Inventory

Store at Recommended Temperature
(-20°C)

Retrieve from Storage

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare Workstation
(Ensure Ventilation)

Weigh Compound

Prepare Solution (if applicable)

Perform Experiment

Clean Workstation

Doff and Dispose of PPE

Collect Waste in Labeled Container

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Safe handling workflow for Roxithromycin-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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